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molecular formula C18H14O2 B8525573 2-(4-(Naphthalen-2-yl)phenyl)acetic acid

2-(4-(Naphthalen-2-yl)phenyl)acetic acid

Cat. No. B8525573
M. Wt: 262.3 g/mol
InChI Key: RQMOUSUSZRFBFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06903128B2

Procedure details

Trifluoromethane sulfonic anhydride (32.2 mmol) was added dropwise over 5 minutes to a −40° C. pyridine (70 mL) solution of (4-hydroxy-phenyl)-acetic acid methyl ester (5.35 g, 32.2 mmol). The reaction was stirred at −40° C. for 10 minutes and then at 0° C. for 2 hours. The reaction was diluted with diethyl ether and washed with water and 2N hydrochloric acid. The organic portion was dried over magnesium sulfate and concentrated in vacuo. The crude residue was chromatographed on a Biotage Flash 40M column eluting with ethyl acetate/hexanes (1:4) to provide the title compound as a clear, colorless oil, which crystallized upon standing 9.27 g, 97%). 1H NMR (400 MHz, CDCl3) δ 7.37-7.34 (m, 2H), 7.24-7.21 (m, 2H), 3.70 (3H), 3.64 (2H).
Name
Trifluoromethane sulfonic anhydride
Quantity
32.2 mmol
Type
reactant
Reaction Step One
Name
pyridine
Quantity
70 mL
Type
reactant
Reaction Step One
Name
(4-hydroxy-phenyl)-acetic acid methyl ester
Quantity
5.35 g
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
FC(F)(F)S(OS(C(F)(F)F)(=O)=O)(=O)=O.N1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.C[O:23][C:24](=[O:33])[CH2:25][C:26]1[CH:31]=[CH:30][C:29](O)=[CH:28][CH:27]=1>C(OCC)C>[CH:17]1[C:21]2[C:21](=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:20]=[CH:19][C:18]=1[C:29]1[CH:30]=[CH:31][C:26]([CH2:25][C:24]([OH:23])=[O:33])=[CH:27][CH:28]=1

Inputs

Step One
Name
Trifluoromethane sulfonic anhydride
Quantity
32.2 mmol
Type
reactant
Smiles
FC(S(=O)(=O)OS(=O)(=O)C(F)(F)F)(F)F
Name
pyridine
Quantity
70 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
(4-hydroxy-phenyl)-acetic acid methyl ester
Quantity
5.35 g
Type
reactant
Smiles
COC(CC1=CC=C(C=C1)O)=O
Step Two
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-40 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred at −40° C. for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
at 0° C. for 2 hours
Duration
2 h
WASH
Type
WASH
Details
washed with water and 2N hydrochloric acid
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic portion was dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude residue was chromatographed on a Biotage Flash 40M column
WASH
Type
WASH
Details
eluting with ethyl acetate/hexanes (1:4)

Outcomes

Product
Details
Reaction Time
 10 min
Name
title compound
Type
product
Smiles
C1=C(C=CC2=CC=CC=C12)C1=CC=C(C=C1)CC(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.